Cas no 20600-56-0 (1-Isocyano-3,5-dimethyl-benzene)

• Product Name: 1-Isocyano-3,5-dimethyl-benzene
• CAS No: 20600-56-0
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 910109
• PubChem ID: 575790
• Update Time: 2025-09-25

1-Isocyano-3,5-dimethyl-benzene Chemical and Physical Properties

Names and Identifiers

• benzene, 1-isocyano-3,5-dimethyl- (9ci)
• 1-Isocyano-3,5-dimethylbenzene
• 2,6-dimethylphenylisocyanide
• 2,6-xylyl isonitrile
• 3,5-dimethylphenylisocyanide
• 3,5-xylyl isocyanide
• BENZENE,1-ISOCYANO-3,5-DIMETHYL
• xylyl isocyanide
• 1-isocyano-3,5-dimethyl-benzene
• SCHEMBL999206
• BENZENE, 1-ISOCYANO-3,5-DIMETHYL-
• BBL020971
• STK893677
• MFCD02664617
• DTXSID90341797
• EN300-1177072
• 1-Isocyano-3,5-dimethylbenzene, AldrichCPR
• Benzene,1-isocyano-3,5-dimethyl-(9ci)
• 20600-56-0
• 3,5-Dimethyl-phenyl isocyanide
• AKOS001476728
• 1-Isocyano-3,5-dimethyl-benzene

• Inchi： 1S/C9H9N/c1-7-4-8(2)6-9(5-7)10-3/h4-6H,1-2H3
• InChI Key： WUJAMZCCCPVMFT-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 131.07300
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.08490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes